Cas no 1805245-50-4 (4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine
• CAS No: 1805245-50-4
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915445
• Update Time: 2025-11-06

4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H6BrF2NO2/c1-13-7-5(6(9)10)3(8)2-4(12)11-7/h2,6H,1H3,(H,11,12)
• InChI Key： KTPLZEHQMFVAMT-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(=C1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1
• Topological Polar Surface Area: 38.3

Additional information on 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine

Research Brief on 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS: 1805245-50-4): Recent Advances and Applications

4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS: 1805245-50-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl and hydroxy-methoxy substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and emerging applications.

The synthesis of 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine has been optimized in recent years to improve yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that leverages palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the metabolic stability of derived compounds, making them more suitable for in vivo applications. Researchers have also highlighted the compound's role as a key precursor in the development of kinase inhibitors, with its bromo-substitution enabling further functionalization via Suzuki-Miyaura coupling.

In terms of biological activity, 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine has shown promise as a scaffold for designing inhibitors of protein kinases involved in inflammatory and oncogenic pathways. A 2024 preprint on bioRxiv reported its incorporation into a series of JAK2 inhibitors, where the difluoromethyl group was critical for binding affinity and selectivity. Additionally, its hydroxy-methoxy motif has been exploited in agrochemical research, with studies indicating its utility in developing next-generation herbicides. The compound's unique electronic properties, conferred by the fluorine atoms, contribute to its ability to interact with biological targets in a selective manner.

Recent advancements in analytical techniques have further elucidated the compound's properties. For instance, NMR and X-ray crystallography studies have provided insights into its conformational flexibility and hydrogen-bonding capabilities, which are essential for rational drug design. A collaborative study between academic and industrial researchers (published in ACS Omega in 2023) utilized computational modeling to predict the compound's reactivity in various chemical environments, facilitating its use in high-throughput screening platforms.

Looking ahead, the potential applications of 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine are expanding into areas such as PET radiotracer development and covalent inhibitor design. Its structural features make it an attractive candidate for labeling studies and targeted therapies. However, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects. Future research directions may include exploring its derivatives for neurodegenerative disease targets and further refining synthetic methodologies to reduce production costs.

In conclusion, 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-methoxypyridine (CAS: 1805245-50-4) represents a valuable building block in modern medicinal and agrochemical chemistry. Its recent applications underscore the importance of halogenated and fluorinated pyridines in drug discovery, while ongoing studies continue to uncover new opportunities for this versatile compound. Researchers are encouraged to explore its potential in multidisciplinary contexts, leveraging its unique physicochemical properties for innovative therapeutic and agricultural solutions.